Cas no 125883-73-0 (4-(thiophen-3-yl)methyl-1H-imidazole)

4-(Thiophen-3-yl)methyl-1H-imidazole is a heterocyclic compound featuring both imidazole and thiophene moieties, making it a versatile intermediate in organic synthesis and pharmaceutical research. The imidazole ring provides a strong coordination site for metal complexes, while the thiophene group enhances electronic properties, making it useful in materials science and catalytic applications. Its structural framework allows for further functionalization, enabling the development of novel bioactive molecules or optoelectronic materials. The compound’s stability and reactivity balance make it suitable for use in medicinal chemistry, particularly in designing kinase inhibitors or antimicrobial agents. Its well-defined synthesis route ensures consistent purity and scalability for industrial applications.

4-(thiophen-3-yl)methyl-1H-imidazole structure

125883-73-0 structure

Product Name:4-(thiophen-3-yl)methyl-1H-imidazole

CAS No:125883-73-0

MF:C₈H₈N₂S

MW:164.227519989014

MDL:MFCD20662127

CID:1218760

PubChem ID:10511224

Update Time:2025-06-08

4-(thiophen-3-yl)methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole, 4-(3-thienylmethyl)-
- 4-(thiophen-3-yl)methyl-1H-imidazole
- SCHEMBL6960920
- 125883-73-0
- 4-(Thiophen-3-ylmethyl)-1H-imidazole
- 4-[(thiophen-3-yl)methyl]-1H-imidazole
- CHEMBL170614
- EN300-217916
- BDBM50370031
- MDL： MFCD20662127
- Inchi： 1S/C8H8N2S/c1-2-11-5-7(1)3-8-4-9-6-10-8/h1-2,4-6H,3H2,(H,9,10)
- InChI Key： MPRYSKNMRJZZIQ-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)CC1=CN=CN1

Computed Properties

Exact Mass: 164.04094
Monoisotopic Mass: 164.04081944g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 56.9Å²

Experimental Properties

PSA: 28.68

4-(thiophen-3-yl)methyl-1H-imidazole Pricemore >>

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Enamine	EN300-217916-0.05g	4-[(thiophen-3-yl)methyl]-1H-imidazole	125883-73-0	0.05g	$1152.0	2023-09-16
Enamine	EN300-217916-0.1g	4-[(thiophen-3-yl)methyl]-1H-imidazole	125883-73-0	0.1g	$1207.0	2023-09-16
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Enamine	EN300-217916-0.5g	4-[(thiophen-3-yl)methyl]-1H-imidazole	125883-73-0	0.5g	$1316.0	2023-09-16
Enamine	EN300-217916-1.0g	4-[(thiophen-3-yl)methyl]-1H-imidazole	125883-73-0	1g	$1371.0	2023-06-08
Enamine	EN300-217916-2.5g	4-[(thiophen-3-yl)methyl]-1H-imidazole	125883-73-0	2.5g	$2688.0	2023-09-16
Enamine	EN300-217916-5.0g	4-[(thiophen-3-yl)methyl]-1H-imidazole	125883-73-0	5g	$3977.0	2023-06-08
Enamine	EN300-217916-10.0g	4-[(thiophen-3-yl)methyl]-1H-imidazole	125883-73-0	10g	$5897.0	2023-06-08
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